Cas no 1051936-08-3 (Benzyl 3-(hydroxyimino)pyrrolidine-1-carboxylate)

Benzyl 3-(hydroxyimino)pyrrolidine-1-carboxylate is a versatile synthetic intermediate used in organic and medicinal chemistry. Its pyrrolidine scaffold, functionalized with a hydroxyimino group and a benzyl carboxylate moiety, makes it valuable for constructing complex heterocyclic compounds. The hydroxyimino group provides a reactive handle for further derivatization, enabling applications in the synthesis of pharmacologically active molecules. The benzyl protecting group enhances stability while allowing selective deprotection under mild conditions. This compound is particularly useful in the development of enzyme inhibitors and bioactive agents due to its structural flexibility. High purity and well-defined reactivity ensure consistent performance in research and industrial applications.

Benzyl 3-(hydroxyimino)pyrrolidine-1-carboxylate structure

1051936-08-3 structure

Product Name:Benzyl 3-(hydroxyimino)pyrrolidine-1-carboxylate

CAS No:1051936-08-3

MF:C₁₂H₁₄N₂O₃

MW:234.251163005829

CID:1027871

PubChem ID:71463732

Update Time:2025-06-13

Benzyl 3-(hydroxyimino)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- Benzyl 3-(hydroxyimino)pyrrolidine-1-carboxylate
- benzyl 3-hydroxyiminopyrrolidine-1-carboxylate
- J-519781
- A850011
- 1051936-08-3
- Benzyl3-(hydroxyimino)pyrrolidine-1-carboxylate
- MDL： MFCD17169866
- Inchi： 1S/C12H14N2O3/c15-12(14-7-6-11(8-14)13-16)17-9-10-4-2-1-3-5-10/h1-5,16H,6-9H2/b13-11+
- InChI Key： RIOZHEJEIUVOTK-ACCUITESSA-N
- SMILES： O(CC1C=CC=CC=1)C(N1C/C(/CC1)=N/O)=O

Computed Properties

Exact Mass: 234.10044231g/mol
Monoisotopic Mass: 234.10044231g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 298
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 62.1Å²

Benzyl 3-(hydroxyimino)pyrrolidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A109005540-1g	Benzyl 3-(hydroxyimino)pyrrolidine-1-carboxylate	1051936-08-3	95%	1g	$400.00	2023-09-04
Chemenu	CM198177-5g	benzyl (E)-3-(hydroxyimino)pyrrolidine-1-carboxylate	1051936-08-3	95%	5g	$593	2021-08-05
Chemenu	CM198177-1g	benzyl (E)-3-(hydroxyimino)pyrrolidine-1-carboxylate	1051936-08-3	95%	1g	$180	2023-03-07

Benzyl 3-(hydroxyimino)pyrrolidine-1-carboxylate Related Literature

1. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
2. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
3. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
4. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
5. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798

Additional information on Benzyl 3-(hydroxyimino)pyrrolidine-1-carboxylate

Comprehensive Overview of Benzyl 3-(hydroxyimino)pyrrolidine-1-carboxylate (CAS No. 1051936-08-3)

Benzyl 3-(hydroxyimino)pyrrolidine-1-carboxylate (CAS No. 1051936-08-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyrrolidine backbone and hydroxyimino functional group, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, which includes a benzyl ester moiety, makes it particularly valuable for designing novel bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, especially in the development of enzyme inhibitors and receptor modulators.

The growing interest in Benzyl 3-(hydroxyimino)pyrrolidine-1-carboxylate aligns with current trends in medicinal chemistry and small-molecule therapeutics. With the rise of AI-driven drug design and computational chemistry, this compound has been flagged in databases for its potential applications in structure-activity relationship (SAR) studies. Its CAS No. 1051936-08-3 is frequently queried in scientific literature, reflecting its relevance in high-throughput screening and lead optimization processes. Additionally, its stability and solubility properties make it a candidate for prodrug development, a hot topic in modern pharmacology.

From a synthetic perspective, Benzyl 3-(hydroxyimino)pyrrolidine-1-carboxylate offers chemists a flexible scaffold for N-heterocycle modifications. The hydroxyimino group, in particular, is a reactive handle for further derivatization, enabling the creation of libraries for fragment-based drug discovery. This aligns with the industry's shift toward targeted therapies and personalized medicine. Notably, its benzyl-protected carboxylate moiety ensures compatibility with diverse reaction conditions, a feature highly sought after in peptide mimetics research.

In the context of green chemistry, Benzyl 3-(hydroxyimino)pyrrolidine-1-carboxylate has been evaluated for its environmental footprint. Recent studies highlight its potential as a biodegradable intermediate, addressing concerns about sustainable synthesis. This resonates with the increasing demand for eco-friendly reagents in industrial applications. Furthermore, its role in catalysis and asymmetric synthesis has been explored, with promising results in chiral auxiliary-assisted reactions.

For researchers and manufacturers, understanding the spectroscopic properties of CAS No. 1051936-08-3 is critical. Nuclear magnetic resonance (NMR) and mass spectrometry (MS) data confirm its structural integrity, while HPLC purity assessments ensure its suitability for GMP-compliant production. These analytical insights are vital for quality control in API synthesis, a recurring theme in regulatory submissions.

Looking ahead, Benzyl 3-(hydroxyimino)pyrrolidine-1-carboxylate is poised to play a pivotal role in next-generation therapeutics. Its compatibility with click chemistry and bioorthogonal reactions opens doors for bioconjugation applications, a rapidly expanding field. As the scientific community continues to prioritize molecular diversity and synthetic efficiency, this compound stands out as a key player in advancing chemical biology and pharmaceutical innovation.